Cas no 2229022-57-3 (3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol)

• Product Name: 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol
• CAS No: 2229022-57-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6352455
• PubChem ID: 165648369
• Update Time: 2025-06-07

3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol
• 3-[(3-methyl-1-benzofuran-2-yl)methyl]azetidin-3-ol
• EN300-1799507
• 2229022-57-3

• Inchi： 1S/C13H15NO2/c1-9-10-4-2-3-5-11(10)16-12(9)6-13(15)7-14-8-13/h2-5,14-15H,6-8H2,1H3
• InChI Key： DCANRMPHXKSVEX-UHFFFAOYSA-N
• SMILES： OC1(CC2=C(C)C3C=CC=CC=3O2)CNC1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol

Comprehensive Overview of 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol (CAS No. 2229022-57-3): Properties, Applications, and Research Insights

The compound 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol (CAS No. 2229022-57-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a benzofuran moiety with an azetidine ring, offering a versatile scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

Chemically, 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of both benzofuran and azetidine groups enhances its bioactivity profile, making it a candidate for targeting enzymes and receptors involved in inflammation and metabolic disorders. Researchers are particularly interested in its hydrogen-bonding capacity and stereochemical properties, which influence its interactions with biological targets.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict molecular behavior. Platforms like AlphaFold and quantum chemistry simulations are being employed to optimize its derivatives for higher efficacy and lower toxicity. Such advancements align with the growing demand for precision medicine and personalized therapeutics, topics frequently searched by professionals and enthusiasts alike.

Synthetic routes to 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol often involve catalyzed cross-coupling reactions or ring-closing strategies. Recent studies highlight the use of biocatalysts and microwave-assisted synthesis to improve yield and reduce waste, reflecting the industry's shift toward sustainable chemistry. These methods are not only cost-effective but also minimize environmental impact, a key concern in today's eco-conscious research landscape.

The compound's potential extends beyond pharmaceuticals. Its fluorescent properties and stability under physiological conditions make it a candidate for bioimaging probes and sensor materials. With the rise of nanotechnology and theranostics, such multifunctional molecules are increasingly relevant. Searches for "smart materials in healthcare" and "molecular probes for diagnostics" underscore this intersection of chemistry and technology.

Safety and regulatory aspects of 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol are also critical. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Discussions on REACH compliance and laboratory best practices frequently appear in forums, emphasizing the need for clear guidelines in chemical research.

In summary, 3-(3-methyl-1-benzofuran-2-yl)methylazetidin-3-ol (CAS No. 2229022-57-3) represents a promising avenue for interdisciplinary research. Its applications span drug development, material science, and diagnostic tools, resonating with current trends like AI in chemistry and sustainability. By leveraging advanced synthesis techniques and computational models, scientists can unlock its full potential while addressing global challenges in health and environmental stewardship.